Cas no 87867-81-0 (4,4-Dimethyl-5α-cholesta-6,20(22)-dien-3β-ol)

• Product name: 4,4-Dimethyl-5α-cholesta-6,20(22)-dien-3β-ol
• CAS No: 87867-81-0
• MF: C₂₉H₄₈O
• MW: 412.690829277039
• CID: 1913845
• PubChem ID: 165346142

4,4-Dimethyl-5α-cholesta-6,20(22)-dien-3β-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-5α-cholesta-6,20(22)-dien-3β-ol
• DTXSID701218487
• Cholesta-6,20(22)-dien-3-ol, 4,4-dimethyl-, (3I(2),5I+/-)-
• 87867-81-0

• Inchi： InChI=1S/C29H48O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h10-11,14,19,21-26,30H,8-9,12-13,15-18H2,1-7H3
• InChI Key： HMVGKVJFUUKKDC-UHFFFAOYSA-N
• SMILES： CC(C)CC\C=C(/C)C1CCC2C3C=CC4C(C)(C)C(O)CCC4(C)C3CCC12C |c:13|

Computed Properties

• Exact Mass: 412.370516150Da
• Monoisotopic Mass: 412.370516150Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 9.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives